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Compound of Interest

Compound Name: Lanthanum(lll)iodide

Cat. No.: B8795739

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of
Lanthanum(lll) iodide (Lals), a key inorganic compound with applications in various scientific
fields. This document details its crystallographic parameters, experimental protocols for its
synthesis and characterization, and a visual representation of its structural determination
workflow.

Introduction

Lanthanum(lll) iodide is a hygroscopic, water-soluble solid that plays a role as a precursor in
the synthesis of more complex lanthanide-containing materials. A thorough understanding of its
crystal structure is fundamental for predicting its properties and reactivity. This guide
summarizes the key structural features of Lalsz and provides detailed methodologies for its
study.

Crystal Structure of Lanthanum(lll) lodide

Lanthanum(lll) iodide adopts an orthorhombic crystal structure, specifically the Plutonium(lil)
bromide (PuBrs) type. This crystal system is characterized by three unequal crystallographic

axes at 90° angles to each other. The PuBrs-type structure is common for the triiodides of the
lighter lanthanides.

Crystallographic Data
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The crystallographic data for Lanthanum(lll) iodide has been determined through single-crystal

X-ray diffraction studies. The key parameters are summarized in the table below.

Parameter Value

Crystal System Orthorhombic

Space Group Cmcm (No. 63)

Lattice Parameters a=4.35Ab=13.95Ac=10.02A
Unit Cell Volume 608.5 As

Formula Units per Cell (2) 4

Calculated Density 5.67 g/cm?3

Atomic Coordinates

The positions of the lanthanum and iodine atoms within the unit cell are crucial for defining the

crystal structure. The asymmetric unit of the Lals structure contains one lanthanum atom and

two crystallographically independent iodine atoms.

Wyckoff
Atom . X y z
Position
La 4c 0 0.25 0.25
I(1) 89 0 0.08 0.58
1(2) 4c 0 0.83 0.25

Experimental Protocols

Synthesis of Anhydrous Lanthanum(lil) lodide

The synthesis of high-purity, anhydrous Lanthanum(lll) iodide is critical for accurate

crystallographic analysis. The following protocol describes a common method for its

preparation.

Materials:
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Lanthanum metal turnings (99.9% purity)

lodine (99.99% purity)

Quartz ampoule

Tube furnace

Inert atmosphere glovebox
Procedure:

« Inside an inert atmosphere glovebox, place a stoichiometric amount of lanthanum metal and
iodine (1:3 molar ratio) into a clean, dry quartz ampoule.

o Evacuate the ampoule to a high vacuum (<10~> torr) and seal it using a torch.
e Place the sealed ampoule in a horizontal tube furnace.

e Slowly heat the furnace to 200 °C over 4 hours to initiate the reaction between lanthanum
and iodine vapor.

o Gradually increase the temperature to 600 °C over 12 hours and hold for 24 hours to ensure
the reaction goes to completion.

 After the reaction period, slowly cool the furnace to room temperature over 12 hours.

e The resulting product is a white crystalline powder of Lanthanum(lll) iodide. Handle the
product exclusively under an inert atmosphere due to its hygroscopic nature.

Single-Crystal X-ray Diffraction Analysis

The determination of the crystal structure of Lanthanum(lll) iodide is performed using single-
crystal X-ray diffraction.

Instrumentation:

» Single-crystal X-ray diffractometer equipped with a CCD detector
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¢ Mo Ka radiation (A = 0.71073 A)
e Cryostream cooling system
Procedure:

o Under a microscope in an inert atmosphere, select a suitable single crystal of Lals and
mount it on a cryoloop.

o Transfer the mounted crystal to the goniometer head of the diffractometer, under a cold
stream of nitrogen gas (e.g., 100 K) to protect the crystal and reduce thermal vibrations.

o Perform a preliminary unit cell determination and data collection strategy using the
diffractometer's software.

o Collect a full sphere of diffraction data using a series of w and ¢ scans.

e Process the collected data, including integration of the reflection intensities, and apply
corrections for Lorentz factor, polarization, and absorption.

e Solve the crystal structure using direct methods or Patterson methods to locate the heavy
atoms (La and I).

o Refine the structural model against the experimental data using full-matrix least-squares
methods. Refine atomic positions, and anisotropic displacement parameters.

Visualizations
Workflow for Crystal Structure Determination

The following diagram illustrates the general workflow from the synthesis of Lanthanum(lil)
iodide to the final determination of its crystal structure.
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Caption: Workflow for the determination of the crystal structure of Lals.
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Crystal Structure of Lanthanum(lll) lodide

The following diagram provides a schematic representation of the orthorhombic unit cell of
Lanthanum(lll) iodide, highlighting the coordination environment of the lanthanum ions.

Unit Cell of Lanthanum(lll) lodide (PuBrs-type)

Unit Cell of Lanthanum(lll) lodide (PuBrs-type)

Click to download full resolution via product page

Caption: Schematic of the Lals unit cell showing La3* coordination.

» To cite this document: BenchChem. [An In-depth Technical Guide to the Crystal Structure of
Lanthanum(lll) lodide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b8795739#crystal-structure-of-lanthanum-iii-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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